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Compound of Interest

Compound Name: 4-Isopropylphenylacetaldehyde

Cat. No.: B1208413 Get Quote

For Immediate Use by Laboratory Professionals in Research and Drug Development

This guide provides critical safety and logistical information for the handling of 4-
Isopropylphenylacetaldehyde (CAS No. 4395-92-0). The following procedures are designed

to ensure the safety of all personnel and to establish clear operational and disposal plans.

Chemical Properties and Hazards
4-Isopropylphenylacetaldehyde is an aromatic aldehyde. While not classified as highly toxic,

it can cause skin and eye irritation upon prolonged exposure.[1] It is also a combustible liquid.

Understanding its physical and chemical properties is the first step in safe handling.

Property Value Source

CAS Number 4395-92-0 [2]

Molecular Formula C₁₁H₁₄O [2]

Molecular Weight 162.23 g/mol [2]

Appearance Clear yellow to green liquid [3]

Odor Characteristic bark odor [2]

Flash Point 95°C (203°F) [1]
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Personal Protective Equipment (PPE)
The selection and proper use of PPE are paramount to minimizing exposure risk. The following

table outlines the recommended PPE for handling 4-Isopropylphenylacetaldehyde.

PPE Category Specification Rationale

Hand Protection

Butyl rubber gloves are

recommended for prolonged

contact.[4] Nitrile gloves may

be used for short-term splash

protection but should be

changed immediately upon

contact.[5]

Aromatic hydrocarbons can

degrade many glove materials;

butyl rubber offers good

resistance to aldehydes.[4][6]

Eye Protection
Chemical splash goggles that

meet ANSI Z.87.1 standards.

Protects against splashes and

potential vapors.

Skin and Body Protection

Laboratory coat and, when

handling larger quantities, a

chemical-resistant apron.

Provides a barrier against

spills and splashes.

Respiratory Protection

Work in a well-ventilated area

or a chemical fume hood. For

situations with potential for

significant vapor exposure, use

a NIOSH-approved respirator

with an organic vapor

cartridge.

Aldehyde vapors can be

irritating to the respiratory

system.

DOT Diagram: PPE Selection Logic
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Personal Protective Equipment (PPE) for 4-Isopropylphenylacetaldehyde

Specifications & Rationale

Hand Protection

Butyl Rubber Gloves (prolonged use)
Nitrile Gloves (splash protection)

Chemical Resistance

Eye Protection

Chemical Splash Goggles

Splash Hazard

Body Protection

Lab Coat / Apron

Spill Protection

Respiratory Protection

Fume Hood / Respirator (organic vapor cartridge)

Vapor Inhalation

Click to download full resolution via product page

Caption: PPE selection is based on the potential routes of exposure.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with skin and eyes.[1]

Ground and bond containers when transferring material to prevent static discharge.[3]

Use spark-proof tools.[3]

Wash hands thoroughly after handling.

Storage:
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Store in a tightly sealed container.[1]

Keep in a cool, dry, and well-ventilated place.[1]

Store away from sunlight, heat, open flames, and other ignition sources.[1]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[7]

DOT Diagram: Handling and Storage Workflow

Receive Chemical Inspect Container

Store AppropriatelyNo Leaks

Handle in Fume Hood
with PPE

Immediate Use

Return to Storage
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Caption: Workflow for receiving, storing, and handling the chemical.

Spill Management Plan
In the event of a spill, a quick and informed response is critical.

Minor Spill (less than 100 mL in a fume hood):

Alert others in the immediate area.

Contain the spill with absorbent materials (e.g., vermiculite, sand). Do not use combustible

materials like paper towels.[8]

Clean the area by working from the outside of the spill inwards to prevent spreading.

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.

Decontaminate the area with soap and water.
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Ventilate the area well.

Major Spill (outside a fume hood or larger volume):

Evacuate the immediate area.

Alert your supervisor and institutional safety office.

Isolate the area by closing doors.

Remove all ignition sources.

Wait for trained emergency response personnel to handle the cleanup.

DOT Diagram: Spill Response Decision Tree
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Chemical Spill Occurs

Assess Spill Size & Location

Minor Spill
(<100mL in fume hood)

Small & Contained

Major Spill
(outside fume hood or >100mL)

Large or Uncontained

Contain, Clean, Collect,
Decontaminate

Evacuate, Alert Supervisor,
Isolate Area

Generate Waste
(unused chemical, spill debris)

Collect in Labeled
Hazardous Waste Container

Consider On-site
Neutralization (if approved)Optional

Arrange for EHS/
Licensed Disposal

Waste Manifested
& Removed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1208413?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208413?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Para-isopropyl Phenyl Acetaldehyde | 4395-92-0 | Chemical Bull Pvt. Ltd.
[chemicalbull.com]

2. 4-isopropylphenylacetaldehyde CAS#: 4395-92-0 [m.chemicalbook.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. safety.fsu.edu [safety.fsu.edu]

5. ehrs.upenn.edu [ehrs.upenn.edu]

6. fac.uncg.edu [fac.uncg.edu]

7. fishersci.com [fishersci.com]

8. How to Handle Chemical Spills – KHA Online-SDS Management [kha.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 4-
Isopropylphenylacetaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208413#personal-protective-equipment-for-
handling-4-isopropylphenylacetaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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